High Purity Salts
  • EUROPIUM(III) CHLORIDE HEXAHYDRATE
    EUROPIUM(III) CHLORIDE HEXAHYDRATE
    • Cat. No.:
    • B1143472
    • CAS No.:
    • 13759-92-7
    • Molecular Formula:
    • Cl3EuH12O6
    • Molecular Weight:
    • 366.41
    Description
    EUROPIUM(III) CHLORIDE HEXAHYDRATE is a useful research compound. Its molecular formula is Cl3EuH12O6 and its molecular weight is 366.41. The purity is usually 95%.
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  • LITHIUM MANGANESE OXIDE
    LITHIUM MANGANESE OXIDE
    • Cat. No.:
    • B1143487
    • CAS No.:
    • 12057-17-9
    • Molecular Formula:
    • LiMn2O4
    • Molecular Weight:
    • 180.81
    Description
    Lithium Manganate (LiMn2O4) is a cathode material with a spinel structure, which allows the material to be discharged at high rates. LMO-based batteries are most suited for use in high rate...
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  • INDIUM FLUORIDE TRIHYDRATE
    INDIUM FLUORIDE TRIHYDRATE
    • Cat. No.:
    • B1143666
    • CAS No.:
    • 14166-78-0
    • Molecular Formula:
    • F3H2InO
    • Molecular Weight:
    • 189.829 g/mol
    Description
    INDIUM FLUORIDE TRIHYDRATE is a useful research compound. Its molecular formula is F3H2InO and its molecular weight is 189.829 g/mol. The purity is usually 95%.
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  • Samarium(III) sulfate octahydrate
    Samarium(III) sulfate octahydrate
    • Cat. No.:
    • B1143690
    • CAS No.:
    • 13465-58-2
    • Molecular Formula:
    • H16O20S3Sm2
    • Molecular Weight:
    • 733.03
    Description
    Samarium(III) sulfate octahydrate is a useful research compound. Its molecular formula is H16O20S3Sm2 and its molecular weight is 733.03. The purity is usually 95%.
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  • Holmium(III) chloride hexahydrate
    Holmium(III) chloride hexahydrate
    • Cat. No.:
    • B1143697
    • CAS No.:
    • 14914-84-2
    • Molecular Formula:
    • Cl3Ho.6H2O
    • Molecular Weight:
    • 379.38
    Description
    Holmium(III) chloride hexahydrate is a useful research compound. Its molecular formula is Cl3Ho.6H2O and its molecular weight is 379.38. The purity is usually 95%.
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  • POTASSIUM TETRABORATE TETRAHYDRATE
    POTASSIUM TETRABORATE TETRAHYDRATE
    • Cat. No.:
    • B1143737
    • CAS No.:
    • 12045-78-2
    • Molecular Formula:
    • B4H8K2O11
    • Molecular Weight:
    • 305.5 g/mol
    Description
    Potassium tetraborate tetrahydrate is a hydrated tetraborate salt of potassium. Its crystal structure has been examined. Its crystals belong to the orthorhombic crystal system with space group P21
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  • Dysprosium(III) chloride hexahydrate
    Dysprosium(III) chloride hexahydrate
    • Cat. No.:
    • B1143750
    • CAS No.:
    • 15059-52-6
    • Molecular Formula:
    • Cl3DyH12O6
    • Molecular Weight:
    • 376.95
    Description
    Dysprosium(III) chloride hexahydrate is a useful research compound. Its molecular formula is Cl3DyH12O6 and its molecular weight is 376.95. The purity is usually 95%.
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  • AMMONIUM PENTABORATE OCTAHYDRATE
    AMMONIUM PENTABORATE OCTAHYDRATE
    • Cat. No.:
    • B1143860
    • CAS No.:
    • 12046-03-6
    • Molecular Formula:
    • B5H20NO16
    • Molecular Weight:
    • 344.21
    Description
    AMMONIUM PENTABORATE OCTAHYDRATE is a useful research compound. Its molecular formula is B5H20NO16 and its molecular weight is 344.21. The purity is usually 95%.
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  • fluoroantimonic acid
    fluoroantimonic acid
    • Cat. No.:
    • B1144288
    • CAS No.:
    • 16950-06-4
    • Molecular Formula:
    • F6HSb
    • Molecular Weight:
    • 236.76
    Description

    Acidity of Fluoroantimonic acid

    Fluoroantimonic acids are among the strongest acids in the world. it can be upwards of a quadrillion times more powerful than pure sulfuric acid, based on the percentage to the ingredients. Rapidly and explosively breaks down upon the contact of water. Due to this that it has, fluoroantimonic acid isn't utilized in aqueous solutions. It can only be used in the form of a mixture of the hydrofluoric acid.

    Fluoroantimonic Acid produces extremely poisonous gaseous. As the temperature is increased, fluoroantimonic acid decomposes and generates hydrogen fluoride gas (hydrofluoric acid). Fluoroantimonic acid has a H0 (Hammett acidity function) value of -31.3.

    It is able to dissolve glass and various other materials, and protonates virtually every organic compound (such as all the substances inside our bodies). This acid is stores in PTFE (polytetrafluoroethylene) containers.

    Reactions

    Fluoroantimonic acid can be used in organic and chemical engineering Chemistry to protonate organic compounds regardless of their solvent. For instance it can be used to eliminate H2 from methane and isobutane from the neopentane. It can also be used as a catalyst in Alkylations and acylations within the field of petrochemistry. Superacids can be utilized to create and analyze carbocations.

    The thermal breakdown of fluoroantimonic acids occurs upon heating, resulting in gas free of hydrogen fluoride and the liquid pentafluoride of antimony. When heated to 40 degrees Celsius, fluoroantimonic acid releases HF into the gas phase. Antimony pentafluoride is a liquid that can be removed from fluoroantimonic acid through heating it and then releasing HF into the gas phase.

    What Is It Used For?

    The real power of fluoroantimonic acid is protonation, which gives protons to organic molecules. Pronation alters the chemical properties of substances, including mass, dissolvability within water (solubility) and also the reaction in the presence of liquids (hydrophilicity). It is beneficial to chemists when they are creating chemical reactions. It is also used to scratch glass, improve the performance of gasoline by increasing levels of octane and octane, to make plastic and create explosives such as grenades.">

    What is Fluoroantimonic acid?

    Fluoroantimonic Acid is a mix of antimony fluoride and hydrogen fluoride pentafluoride. It is composed of various anions and cations (the most basic one being H). It is a ...
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  • AuCl4H
    AuCl4H
    • Cat. No.:
    • B1144306
    • CAS No.:
    • 16903-35-8
    • Molecular Formula:
    • AuCl4H
    • Molecular Weight:
    • 339.8 g/mol
    Description
    See also: Tetrachloroauric acid (preferred).
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